1-Methyl-4-(4-methylnaphthalen-1-yl)naphthalene

• CAS No.: 19224-41-0
• Molecular Formula: C22H18
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 1-methyl-4-(4-methylnaphthalen-1-yl)naphthalene
• InChI: InChI=1S/C22H18/c1-15-11-13-21(19-9-5-3-7-17(15)19)22-14-12-16(2)18-8-4-6-10-20(18)22/h3-14H,1-2H3
• InChI Key: YSHGRWZEZYZZNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C2=CC=CC=C12)C3=CC=C(C4=CC=CC=C43)C

Description

1-Methyl-4-(4-methylnaphthalen-1-yl)naphthalene is a useful research compound. Its molecular formula is C22H18 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g (14 mmol) of 1-methylnaphthalene in 2 ml of tributylphosphate was allowed to react with electrochemically produced Ag(II) sulphate at 23° C. The electrolyte solution was composed of 0.02M Ag(I) sulphate in 1.5M H2SO4. The reaction was run for 26 hours at 200 mA. The organic material isolated from the run was placed on a silica gel column, which was eluted with petroleum ether (bp=60°-80° C.) then with a solution of 1% ether in petroleum ether. From this column there were obtained 1.2 g (8.4 mmol, 60%) of starting material and 92 mg (0.32 mmol, 4.6%) of 4,4'-dimethylbinaphthyl.